Cas no 700-82-3 (Hexahydrocoumarin)

Hexahydrocoumarin structure

Product Name:Hexahydrocoumarin

CAS No:700-82-3

Molecular Formula:C₉H₁₂O₂

Molecular Weight:152.19038

MDL:MFCD18450739

CID:569499

PubChem ID:69694

Hexahydrocoumarin Properties

Names and Identifiers

- 2H-1-Benzopyran-2-one,3,4,5,6,7,8-hexahydro-
- Hexahydrocoumarin
- 3,4,5,6,7,8-hexahydro-2H-1-benzopyran-2-one
- 3,4,5,6,7,8-hexahydrochromen-2-one
- 3,4,5,6,7,8-hexahydro-2H-chromen-2-one
- AI3-28144
- NS00037003
- Coumarin, 3,4,5,6,7,8-hexahydro- (6CI,7CI,8CI); 3,4,5,6,7,8-Hexahydro-2H-1-benzopyran-2-one; 1-Cyclohexene-1-propanoic acid, 2-hydroxy-, ?-lactone; 3,4,5,6,7,8-Hexahydrocoumarin; Hexahydrocoumarin; ?-1,6-2-Oxabicyclo(4.4.0)decen-3-one
- 700-82-3
- Q27253742
- 3,4,5,6,7,8-Hexahydrocoumarin 100 microg/mL in Acetonitrile
- EN300-19448985
- DTXSID80220269
- UNII-23DDW3J2FU
- 1-CYCLOHEXENE-1-PROPANOIC ACID, 2-HYDROXY-, .DELTA.-LACTONE
- .DELTA.-1,6-2-OXABICYCLO(4.4.0)DECEN-3-ONE
- 23DDW3J2FU
- Coumarin, 3,4,5,6,7,8-hexahydro-
- SCHEMBL11697777
- 2H-1-BENZOPYRAN-2-ONE, 3,4,5,6,7,8-HEXAHYDRO
- AKOS028108572
- 2H-1-Benzopyran-2-one, 3,4,5,6,7,8-hexahydro-
- 3,4,5,6,7,8-Hexahydrocoumarin
- EINECS 211-851-4
- Coumarin, 3,4,5,6,7,8-hexahydro- (6CI,7CI,8CI); 3,4,5,6,7,8-Hexahydro-2H-1-benzopyran-2-one; 1-Cyclohexene-1-propanoic acid, 2-hydroxy-, d-lactone; 3,4,5,6,7,8-Hexahydrocoumarin; Hexahydrocoumarin; ?-1,6-2-Oxabicyclo(4.4.0)decen-3-one
- ODFRBYOJLDRSKF-UHFFFAOYSA-N
- A11798
- DB-270167
- MDL： MFCD18450739
- InChIKey： ODFRBYOJLDRSKF-UHFFFAOYSA-N
- Inchi： InChI=1S/C9H12O2/c10-9-6-5-7-3-1-2-4-8(7)11-9/h1-6H2
- SMILES： C1CCC2=C(C1)CCC(=O)O2

Computed Properties

Exact Mass: 152.08376
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 0
Monoisotopic Mass: 152.084
Heavy Atom Count: 11
Complexity: 216
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.3
Tautomer Count: 2
Surface Charge: 0
Topological Polar Surface Area: 26.3A^2

Experimental Properties

PSA: 26.3
Refractive Index: 1.512
Boiling Point: 294.5°C at 760 mmHg
Flash Point: 119.5°C
Density: 1.11

Hexahydrocoumarin Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003HTI-50mg	3,4,5,6,7,8-Hexahydro-2H-1-benzopyran-2-one	700-82-3	95%	50mg	$320.00	2024-04-21
A2B Chem LLC	AB62262-50mg	3,4,5,6,7,8-Hexahydro-2H-chromen-2-one	700-82-3	95%	50mg	$263.00	2024-04-19
Alichem	A449042150-5g	3,4,5,6,7,8-Hexahydro-2H-chromen-2-one	700-82-3	97%	5g	$1298.50	2023-09-01
Chemenu	CM292598-5g	3,4,5,6,7,8-Hexahydro-2H-chromen-2-one	700-82-3	97%	5g	$1145
Crysdot LLC	CD11070100-5g	3,4,5,6,7,8-Hexahydro-2H-chromen-2-one	700-82-3	97%	5g	$1225
Enamine	EN300-19448985-0.05g	3,4,5,6,7,8-hexahydro-2H-1-benzopyran-2-one	700-82-3	95%	0.05g	$216.0	2023-09-17
eNovation Chemicals LLC	D583950-10mg	3,4,5,6,7,8-hexahydro-2H-1-benzopyran-2-one	700-82-3	95%	10mg	$1000	2022-09-05
TRC	H293905-100mg	Hexahydrocoumarin	700-82-3		100mg	$ 133.00	2023-09-07
SHENG KE LU SI SHENG WU JI SHU	sc-490858-500 mg	Hexahydrocoumarin,	700-82-3		500MG	￥2,858.00	2023-07-11

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8. Three rare nor-sesquiterpenoids with lipid-lowering activity from Belamcanda chinensis†

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